Potassium octadecanoate-2,2-D2

• IUPAC Name: potassium;2,2-dideuteriooctadecanoate
• InChI: InChI=1S/C18H36O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/q;+1/p-1/i17D2
• InChI Key: ANBFRLKBEIFNQU-LDSOZFSUSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].[K+]
• Isomeric SMILES: [2H]C([2H])(CCCCCCCCCCCCCCCC)C(=O)[O-].[K+]
• Molecular Formula: C18H35KO2
• Molecular Weight: 324.6 g/mol
• CAS No.: 352438-86-9

Description

Potassium octadecanoate-2,2-D2 is a heterocyclic organic compound. It is also known as Potassium Stearate. The CAS number for this compound is 352438-86-9. It is a useful isotopically labeled research compound.

Molecular Structure Analysis

The molecular formula of this compound is C18H33D2KO2. The molecular weight is 324.58. The InChI key is ANBFRLKBEIFNQU-LDSOZFSUSA-M. The compound has a complexity of 207.

Physical and Chemical Properties Analysis

This compound has a topological polar surface area of 40.1 Ų. It has a rotatable bond count of 16. The compound is stable if stored under recommended conditions.

Safety and Hazards

Potassium octadecanoate-2,2-D2 is non-hazardous for transport. It is stable if stored under recommended conditions.

Synthesis routes and methods

Procedure details

44.8 grams of methyl stearate (0.75 moles/mole of sucrose to be used in Step B) is saponified by stirring at reflux in 200 ml methanol containing an equivalent amount of KOH (9.4 grams of 90% purity). The reaction is stirred at 60° C. for about an hour with heating until all methyl ester has been converted to soap as indicated by infrared analysis. The soap solution is used, as is, in the next reaction step.